Cas no 1694670-71-7 (5-(iso-Propyl)furan-2-boronic acid)

• Product Name: 5-(iso-Propyl)furan-2-boronic acid
• CAS No: 1694670-71-7
• MF: C₇H₁₁BO₃
• MW: 153.97
• CID: 5142240
• PubChem ID: 45785632
• Update Time: 2025-05-23

5-(iso-Propyl)furan-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1694670-71-7
• B-[5-(1-methylethyl)-2-furanyl]boronic acid
• (5-Isopropylfuran-2-yl)boronic acid
• AKOS015943288
• DB-157041
• 5-(iso-Propyl)furan-2-boronic acid
• Boronic acid, B-[5-(1-methylethyl)-2-furanyl]-

• Inchi： 1S/C7H11BO3/c1-5(2)6-3-4-7(11-6)8(9)10/h3-5,9-10H,1-2H3
• InChI Key： UPAFTGFKKGATIG-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C(C)C)O1)(O)O

Computed Properties

• Exact Mass: 154.0801244g/mol
• Monoisotopic Mass: 154.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-(iso-Propyl)furan-2-boronic acid

5-(iso-Propyl)furan-2-boronic Acid: A Comprehensive Overview

The compound 5-(iso-Propyl)furan-2-boronic acid, with the CAS number 1694670-71-7, is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is particularly notable for its unique structure, which combines the aromaticity of a furan ring with the reactivity of a boronic acid group, making it a versatile building block in modern chemical research.

The furan moiety in 5-(iso-Propyl)furan-2-boronic acid is a five-membered heterocyclic ring containing one oxygen atom. This structure contributes to the compound's stability and reactivity, making it an ideal candidate for various cross-coupling reactions, such as the Suzuki-Miyaura coupling. The iso-propyl substituent at the 5-position of the furan ring adds further complexity to the molecule, influencing its electronic properties and reactivity. Recent studies have highlighted the importance of such substituents in tuning the chemical behavior of boronic acids for specific applications.

In terms of synthesis, 5-(iso-Propyl)furan-2-boronic acid is typically prepared through a combination of nucleophilic aromatic substitution and boronate esterification techniques. These methods have been optimized in recent years to improve yield and purity, reflecting advancements in synthetic chemistry. The compound's ability to undergo various functional group transformations has made it a valuable intermediate in the construction of complex molecules, including pharmaceutical agents and advanced materials.

One of the most promising applications of 5-(iso-Propyl)furan-2-boronic acid lies in its use as a precursor for constructing biologically active compounds. For instance, researchers have employed this compound in the synthesis of novel kinase inhibitors and G-protein coupled receptor (GPCR) modulators. These findings underscore its potential role in drug discovery pipelines, where precise control over molecular architecture is critical.

Beyond medicinal chemistry, 5-(iso-Propyl)furan-2-boronic acid has also found applications in materials science. Its ability to participate in click chemistry reactions has enabled the creation of functional polymers and self-healing materials. Recent breakthroughs in this area have demonstrated how such compounds can be integrated into sustainable materials design, contributing to environmentally friendly technologies.

In terms of characterization, 5-(iso-Propyl)furan-2-boronic acid can be thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stability under various conditions. Such detailed characterization is essential for ensuring consistent quality across different batches and applications.

The growing interest in 5-(iso-Propyl)furan-2-boronic acid reflects broader trends in chemical research toward developing versatile intermediates that can address diverse scientific challenges. As new applications emerge, this compound continues to serve as a testament to the ingenuity and precision of modern synthetic chemistry.